Cas no 1195585-81-9 (5-Chloro-1,3,4-trimethyl-1H-pyrazole)

• Product Name: 5-Chloro-1,3,4-trimethyl-1H-pyrazole
• CAS No: 1195585-81-9
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 4576844
• PubChem ID: 21766262
• Update Time: 2025-05-20

5-Chloro-1,3,4-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3,4-trimethyl-1H-pyrazole
• 5-chloro-1,3,4-trimethylpyrazole
• NE23578
• 5-Chloro-1,3,4-trimethyl-1H-pyrazole

• Inchi： 1S/C6H9ClN2/c1-4-5(2)8-9(3)6(4)7/h1-3H3
• InChI Key： WVGCFMJLDLSWGA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NN1C

Computed Properties

• Exact Mass: 144.0454260 g/mol
• Monoisotopic Mass: 144.0454260 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.8
• Molecular Weight: 144.60

Additional information on 5-Chloro-1,3,4-trimethyl-1H-pyrazole

Introduction to 5-Chloro-1,3,4-trimethyl-1H-pyrazole (CAS No. 1195585-81-9)

5-Chloro-1,3,4-trimethyl-1H-pyrazole (CAS No. 1195585-81-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of a chlorine substituent and multiple methyl groups in its structure imparts unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery.

The nomenclature of this compound follows the IUPAC system, where "5-chloro" indicates the position of the chlorine atom on the pyrazole ring, while "1,3,4-trimethyl" specifies the methyl groups attached at the 1, 3, and 4 positions. This precise naming ensures clarity in chemical communication and aids in the unambiguous identification of the compound in scientific literature and databases.

5-Chloro-1,3,4-trimethyl-1H-pyrazole has been studied for its potential role in various biological assays. Recent research has highlighted its significance as a precursor in the synthesis of more complex molecules with pharmacological relevance. The chlorine atom in this compound serves as a handle for further functionalization via nucleophilic substitution reactions, enabling the development of derivatives with tailored properties.

In the context of modern drug discovery, pyrazole derivatives are extensively explored due to their ability to modulate biological pathways effectively. The trimethyl-substituted pyrazole core enhances lipophilicity and metabolic stability, which are critical factors for drug candidate optimization. Studies have demonstrated that such modifications can improve oral bioavailability and prolong half-life, making them attractive for therapeutic applications.

One of the most compelling aspects of 5-Chloro-1,3,4-trimethyl-1H-pyrazole is its utility in designing molecules that interact with biological targets such as enzymes and receptors. For instance, modifications at the 5-position can influence binding affinity and selectivity. Researchers have leveraged this compound to develop inhibitors targeting various therapeutic areas, including inflammation and infectious diseases. The structural flexibility provided by the methyl groups allows for fine-tuning of physicochemical properties, which is essential for achieving desired pharmacokinetic profiles.

The synthesis of 5-Chloro-1,3,4-trimethyl-1H-pyrazole typically involves multi-step organic reactions starting from readily available precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, recent developments in catalytic hydrogenation and cross-coupling reactions have streamlined the introduction of functional groups while minimizing byproduct formation. These improvements are crucial for reducing costs and improving sustainability in pharmaceutical manufacturing.

From an agrochemical perspective, derivatives of pyrazole have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests. The incorporation of a chlorine atom enhances bioactivity by improving interaction with target enzymes. Consequently, compounds like 5-Chloro-1,3,4-trimethyl-1H-pyrazole are being investigated as lead candidates for next-generation crop protection agents that offer higher efficacy with reduced environmental impact.

The computational modeling of 5-Chloro-1,3,4-trimethyl-1H-pyrazole has provided insights into its molecular interactions at a atomic-level resolution. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding modes with biological targets. These computational approaches complement experimental data by offering rapid screening of potential drug candidates before wet-lab validation.

Regulatory considerations play a vital role in the development and commercialization of novel compounds like 5-Chloro-1,3,4-trimethyl-1H-pyrazole. Ensuring compliance with safety standards and documentation requirements is essential for market approval. Collaborative efforts between chemists and regulatory experts facilitate the translation of laboratory findings into clinically relevant products while maintaining ethical standards.

The future directions for research on 5-Chloro-1,3,4-trimethyl-1H-pyrazole include exploring novel synthetic routes and expanding its applications into untapped therapeutic areas. Innovations in biocatalysis and flow chemistry may further enhance production efficiency. Additionally, interdisciplinary studies combining chemistry with artificial intelligence could accelerate the discovery pipeline by predicting novel derivatives with enhanced properties.

In summary,5-Chloro-1,3,4-trimethyl-1H-pyrazole (CAS No. 1195585-81-9) represents a significant compound in medicinal chemistry with diverse applications ranging from drug development to agrochemicals. Its unique structural features offer opportunities for innovation through synthetic modifications and computational studies.